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Compound of Interest

Compound Name: 1H-Indole-4,5-diol

CAS No.: 412029-30-2

Cat. No.: B13114448

Get Quote

Executive Summary: The Catechol Conundrum
1H-Indole-4,5-diol is a rare and highly reactive isomer of the more common melanin precursor,

5,6-dihydroxyindole (DHI). Like its isomers, it possesses a catechol moiety (ortho-

dihydroxybenzene) fused to a pyrrole ring. This structural feature presents a dual challenge:

Solubility: The hydroxyl groups impart polarity, but the aromatic indole core requires organic

co-solvents for high concentrations.

Stability (The Critical Factor): The 4,5-diol system is extremely prone to autoxidation at

neutral or basic pH. It rapidly oxidizes to an o-quinone (indole-4,5-quinone), which

subsequently polymerizes into insoluble melanin-like pigments.

Core Directive: Successful handling requires a "Race Against Oxidation." You must exclude

oxygen and control pH during the solubilization process. DMSO is the primary solvent of

choice, while aqueous buffers must be strictly modified with antioxidants.
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Property Data Notes

Compound Name 1H-Indole-4,5-diol
Also known as 4,5-

dihydroxyindole

CAS Number 412029-30-2
Distinct from 5,6-DHI (CAS

3131-52-0)

Molecular Weight 149.15 g/mol

Chemical Class Catecholic Indole Electron-rich, oxidation-prone

LogP (Predicted) ~1.3 Moderately lipophilic

pKa (Hydroxyls) ~9.5 (estimated)
Deprotonation accelerates

oxidation

Appearance Off-white to grey powder
Turns black/brown upon

oxidation

Solvent Selection Matrix
The choice of solvent dictates the stability window of your compound.
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Solvent Solubility Rating Stability Rating Application

DMSO (Anhydrous) Excellent (>50 mM) High

Primary stock

solution. Freezes at

18.5°C.

DMF (Anhydrous) Excellent (>50 mM) High

Alternative stock.

Harder to remove than

EtOH.

Ethanol (100%) Good (~10-20 mM) Moderate
Intermediate dilutions.

Evaporates easily.

Methanol Good (~10-20 mM) Moderate

Chemical

synthesis/transfer.

Toxic to cells.[1]

Water / PBS (pH 7.4) Poor / Risky Critical Failure

DO NOT USE for

stocks. Causes rapid

polymerization.[2]

Acidic Water (0.1 M

HCl)
Moderate Good

Stabilizes the diol

against oxidation.

Critical Protocols
Protocol A: Preparation of Anaerobic Stock Solutions
(The Gold Standard)
Purpose: To create a stable, high-concentration stock (e.g., 50 mM) for long-term storage.

Materials:

1H-Indole-4,5-diol (Solid)

Anhydrous DMSO (Sigma-Aldrich, ≥99.9%, stored over molecular sieves)

Argon or Nitrogen gas line

Amber glass vials with septum caps
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Methodology:

Purge Solvent: Bubble Argon gas through the anhydrous DMSO for 15 minutes to displace

dissolved oxygen.

Weighing: Weigh the specific amount of 1H-Indole-4,5-diol into an amber vial. Note:

Minimize light exposure.

Dissolution: Add the degassed DMSO to the vial.

Target Concentration: 10 mM to 50 mM.

Inert Overlay: Immediately flush the headspace of the vial with Argon.

Seal & Mix: Cap tightly. Vortex gently until fully dissolved. The solution should be clear or

slightly grey/pink. Dark brown/black indicates oxidation.

Aliquot: Inside a glove box or under a constant Argon stream, aliquot into single-use volumes

(e.g., 20-50 µL) to avoid freeze-thaw cycles.

Storage: Store at -80°C.

Protocol B: Aqueous Dilution for Biological Assays
Purpose: To introduce the compound to cells/proteins without inducing immediate precipitation

or polymerization.

The "Flash-Dilution" Technique:

Prepare Buffer: Use a buffer (PBS/HBSS) that has been degassed.

Add Antioxidant (Mandatory): Supplement the buffer with 100 µM Ascorbic Acid or Sodium

Metabisulfite. This acts as a scavenger for any quinones formed.

Dilution Step:

Take the DMSO stock (from Protocol A).

Perform a rapid dilution (e.g., 1:1000) directly into the antioxidant-supplemented buffer.
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Final DMSO concentration should be < 0.5% to avoid solvent toxicity.

Usage: Use immediately (within 15-30 minutes). Do not store aqueous dilutions.

Visualization: Decision Logic & Oxidation Pathway
Diagram 1: Solubilization Workflow & Decision Tree
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Caption: Decision tree for solvent selection based on downstream application, highlighting the

critical pathway for biological assays.

Diagram 2: The Oxidation Trap (Why Stability Matters)
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Caption: The autoxidation pathway of dihydroxyindoles. Exposure to oxygen or basic pH drives

the equilibrium toward insoluble polymer formation.

Troubleshooting & Storage
Storage Conditions

Temperature: -80°C is preferred; -20°C is acceptable for short term (<1 month).

Atmosphere: Must be stored under Argon or Nitrogen.

Light: Protect from light (amber vials/foil wrap).

State: Solid powder is more stable than solution. Store as solid until needed.

Troubleshooting Guide
Observation Cause Solution

Solution turns pink/red
Early stage oxidation

(Semiquinone formation).

Discard. Prepare fresh stock

under Argon.

Solution turns black
Late stage oxidation

(Polymerization).

Irreversible. Discard. Check

DMSO quality.

Precipitate in Media
"Melanin" formation or

solubility limit exceeded.

Add Ascorbic Acid (100 µM) to

media. Reduce stock

concentration.

Cell Toxicity
Quinone generation (ROS

stress) or solvent effect.

Use antioxidant control.[3]

Ensure DMSO < 0.5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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